![molecular formula C16H13FN4 B5836951 4-fluorobenzaldehyde (3-methyl-2-quinoxalinyl)hydrazone](/img/structure/B5836951.png)
4-fluorobenzaldehyde (3-methyl-2-quinoxalinyl)hydrazone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-fluorobenzaldehyde (3-methyl-2-quinoxalinyl)hydrazone, also known as FMQ, is a synthetic compound with potential applications in scientific research. FMQ is a derivative of quinoxaline, a heterocyclic compound that has been extensively studied for its various biological activities. FMQ is a yellow crystalline powder that is soluble in organic solvents and has a melting point of 160-162°C.
Mechanism of Action
The precise mechanism of action of 4-fluorobenzaldehyde (3-methyl-2-quinoxalinyl)hydrazone is not fully understood, but it is thought to act by scavenging reactive oxygen species (ROS) and inhibiting inflammatory pathways. This compound has also been shown to induce apoptosis (programmed cell death) in cancer cells, which may contribute to its anticancer activity.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in various cell types and animal models. It has been shown to reduce oxidative stress and inflammation, and to inhibit the growth and proliferation of cancer cells. This compound has also been shown to have neuroprotective effects, and may have potential for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Advantages and Limitations for Lab Experiments
One advantage of 4-fluorobenzaldehyde (3-methyl-2-quinoxalinyl)hydrazone is its relatively low cost and ease of synthesis. It is also relatively stable and has good solubility in organic solvents, which makes it suitable for use in various experimental settings. One limitation of this compound is its limited water solubility, which may limit its use in certain applications. Additionally, more research is needed to fully understand its mechanism of action and potential toxicity.
Future Directions
There are several potential future directions for research on 4-fluorobenzaldehyde (3-methyl-2-quinoxalinyl)hydrazone. One area of interest is its potential use in the treatment of cancer, particularly in combination with other anticancer agents. This compound may also have potential for the treatment of other diseases characterized by oxidative stress and inflammation, such as cardiovascular disease and diabetes. Further research is needed to fully understand the biological activity of this compound and its potential therapeutic applications.
Synthesis Methods
4-fluorobenzaldehyde (3-methyl-2-quinoxalinyl)hydrazone can be synthesized by reacting 4-fluorobenzaldehyde with 3-methylquinoxalin-2-carbohydrazide in the presence of a suitable catalyst. The reaction is typically carried out in an organic solvent such as ethanol or methanol, and the product is purified by recrystallization or chromatography.
Scientific Research Applications
4-fluorobenzaldehyde (3-methyl-2-quinoxalinyl)hydrazone has been shown to exhibit a range of biological activities, including antioxidant, anti-inflammatory, and anticancer properties. It has been studied in various in vitro and in vivo models, and has shown promising results in the treatment of several diseases.
Properties
IUPAC Name |
N-[(E)-(4-fluorophenyl)methylideneamino]-3-methylquinoxalin-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13FN4/c1-11-16(20-15-5-3-2-4-14(15)19-11)21-18-10-12-6-8-13(17)9-7-12/h2-10H,1H3,(H,20,21)/b18-10+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RNWMPXWQZJHDBY-VCHYOVAHSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=CC=CC=C2N=C1NN=CC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=NC2=CC=CC=C2N=C1N/N=C/C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13FN4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.